4-methoxy-N-[3-[(4-methoxyphenyl)sulfamoyl]phenyl]-3-nitrobenzamide

• IUPAC Name: 4-methoxy-N-[3-[(4-methoxyphenyl)sulfamoyl]phenyl]-3-nitrobenzamide
• InChI: InChI=1S/C21H19N3O7S/c1-30-17-9-7-15(8-10-17)23-32(28,29)18-5-3-4-16(13-18)22-21(25)14-6-11-20(31-2)19(12-14)24(26)27/h3-13,23H,1-2H3,(H,22,25)
• InChI Key: COAMJSAALDKFCL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC(=C2)NC(=O)C3=CC(=C(C=C3)OC)[N+](=O)[O-]
• Molecular Formula: C21H19N3O7S
• Molecular Weight: 457.5 g/mol

Description

4-methoxy-N-[3-[(4-methoxyphenyl)sulfamoyl]phenyl]-3-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as MNPA, and it has been the subject of extensive research in recent years.

Scientific Research Applications

MNPA has been studied extensively for its potential applications in various fields of scientific research. One of its primary applications is in the field of cancer research. MNPA has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth, making it a potential candidate for the development of anti-cancer drugs.
Another area of research where MNPA has shown promise is in the field of neurodegenerative diseases. MNPA has been shown to have neuroprotective effects and can help prevent the death of neurons in the brain, making it a potential candidate for the development of drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of MNPA is not fully understood, but it is believed to inhibit the activity of certain enzymes that are involved in cell growth and proliferation. MNPA has been shown to inhibit the activity of carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells. By inhibiting the activity of CAIX, MNPA can slow down the growth of cancer cells and potentially prevent the spread of cancer to other parts of the body.
Biochemical and Physiological Effects:
MNPA has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer and neuroprotective effects, MNPA has been shown to have anti-inflammatory effects and can help reduce inflammation in the body. MNPA has also been shown to have antioxidant effects, which can help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

MNPA has several advantages as a compound for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for use in research. MNPA is also stable under a wide range of conditions, making it suitable for use in a variety of experimental settings.
However, there are also some limitations to the use of MNPA in lab experiments. One limitation is that MNPA can be toxic at high concentrations, which can limit its use in certain types of experiments. Additionally, MNPA has not been extensively studied in humans, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several potential future directions for research involving MNPA. One area of research could be focused on developing MNPA-based drugs for the treatment of cancer and neurodegenerative diseases. Another area of research could be focused on understanding the mechanism of action of MNPA in more detail, which could provide insights into its potential uses in other areas of research.
Conclusion:
In conclusion, MNPA is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It has been extensively studied for its anti-cancer and neuroprotective effects, as well as its anti-inflammatory and antioxidant effects. MNPA has several advantages as a compound for use in lab experiments, but there are also some limitations to its use. There are several potential future directions for research involving MNPA, and further research in this area could lead to the development of new drugs and treatments for a range of diseases.

Synthesis Methods

The synthesis of MNPA involves a multi-step process that includes the reaction of 4-methoxyphenylamine with 3-nitrobenzoyl chloride to form 4-methoxy-N-(3-nitrobenzoyl)aniline. This intermediate is then reacted with 4-methoxybenzenesulfonyl chloride to form 4-methoxy-N-[3-[(4-methoxyphenyl)sulfamoyl]phenyl]-3-nitrobenzamide. The final product is obtained after purification through column chromatography.